Cas no 1805208-19-8 (4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid
• CAS No: 1805208-19-8
• MF: C₇H₄F₂INO₃
• MW: 315.01284122467
• CID: 4886388
• Update Time: 2025-06-09

4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid

• Inchi： 1S/C7H4F2INO3/c8-5(9)3-2(7(13)14)1-11-6(12)4(3)10/h1,5H,(H,11,12)(H,13,14)
• InChI Key： QSQPEUZPCGJEIE-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(C(=O)O)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid

Introduction to 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid (CAS No. 1805208-19-8)

4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid, identified by its CAS number 1805208-19-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group, a hydroxyl moiety, and an iodine substituent, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The difluoromethyl group is a key functional moiety in this compound, known for its ability to enhance metabolic stability and binding affinity in drug candidates. This group is frequently incorporated into small-molecule inhibitors to improve pharmacokinetic profiles, as demonstrated in numerous studies involving kinase inhibitors and other therapeutic agents. The hydroxyl group in 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid introduces polarity and potential hydrogen bonding capabilities, which can be critical for interactions with biological targets such as enzymes and receptors. Additionally, the iodine substituent at the 3-position provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the synthesis of more complex derivatives.

In recent years, the demand for innovative therapeutic agents has driven extensive research into novel heterocyclic compounds like 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid. The pyridine core is a privileged scaffold in drug discovery due to its prevalence in biologically active molecules. For instance, several FDA-approved drugs contain pyridine rings as part of their structure, highlighting the importance of this motif in medicinal chemistry. The incorporation of fluorinated groups into these scaffolds has been particularly effective in modulating drug efficacy and selectivity. A notable example is the use of difluoromethyl groups to prevent metabolic degradation and improve bioavailability, a strategy that has been successfully applied in the development of antiviral and anticancer agents.

Recent advancements in synthetic methodologies have further facilitated the exploration of derivatives based on 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid. Transition-metal-catalyzed reactions have enabled efficient functionalization at multiple positions within the pyridine ring, allowing chemists to tailor molecular structures with precision. These techniques have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development. Moreover, computational chemistry approaches are increasingly being employed to predict binding affinities and optimize molecular properties before experimental synthesis, streamlining the discovery process.

The biological significance of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid extends beyond its structural features. Preclinical studies have suggested potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The difluoromethyl group’s ability to influence enzyme inhibition kinetics makes this compound a promising candidate for kinase-targeted therapies, where precise modulation of activity is crucial. Additionally, the hydroxyl group’s role in hydrogen bonding interactions could enhance binding to protein targets such as transcription factors or growth factor receptors. The presence of an iodine atom further opens avenues for exploration in radiopharmaceuticals, where radioiodinated pyridines are being investigated for diagnostic imaging and targeted therapy.

The synthesis of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include halogenation strategies to introduce the iodine substituent at the desired position, followed by protection-deprotection protocols to handle reactive functional groups such as the hydroxyl moiety. The introduction of the difluoromethyl group often requires specialized reagents or catalytic systems to ensure high regioselectivity and yield. Advances in flow chemistry have also contributed to more efficient synthetic routes, reducing reaction times and improving scalability while maintaining high purity standards.

In conclusion,4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-carboxylic acid (CAS No. 1805208-19-8) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups—particularly the difluoromethyl, hydroxyl, and iodine moieties—provides a rich framework for medicinal chemists to explore new pharmacophores. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs across multiple disease indications.